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Cat. No.: B1514287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Chrysin 6-C-glucoside is a naturally occurring flavonoid found in various medicinal plants. As

a C-glycoside of chrysin, it exhibits potentially enhanced bioavailability compared to its

aglycone, chrysin, a compound well-documented for its antioxidant, anti-inflammatory, and anti-

cancer properties. This technical guide provides a comprehensive overview of the role of

Chrysin 6-C-glucoside in traditional medicine, supported by available scientific data. It details

the ethnobotanical uses of plants containing this compound, presents quantitative data from

relevant bioassays, outlines experimental protocols for its isolation and analysis, and explores

the signaling pathways potentially modulated by this class of compounds. This document aims

to serve as a foundational resource for researchers and professionals in drug discovery and

development, highlighting the therapeutic potential of Chrysin 6-C-glucoside and identifying

areas for future investigation.

Role in Traditional Medicine
Chrysin 6-C-glucoside has been identified in plants utilized in traditional medicine systems

worldwide. Notably, its presence in Psidium guajava (guava) and Cyclanthera pedata (caigua)

underscores its potential contribution to the therapeutic effects of these botanicals.

Psidium guajava(Guava): The leaves of Psidium guajava are traditionally used to treat a

variety of ailments, including diarrhea, diabetes, and microbial infections. The presence of
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Chrysin 6-C-glucoside, among other flavonoids, is believed to contribute to these medicinal

properties.

Scutellaria baicalensis(Baikal Skullcap): While direct evidence for Chrysin 6-C-glucoside is

more prominent in other species, Scutellaria baicalensis is a well-known source of various C-

glycosylflavones. In Traditional Chinese Medicine, it is used to treat inflammation, infections,

and respiratory conditions. The bioactivity of its flavonoid glycosides suggests a potential

therapeutic role for similar compounds like Chrysin 6-C-glucoside.

Quantitative Data
Direct quantitative bioactivity data for Chrysin 6-C-glucoside is limited in publicly accessible

literature. However, studies on structurally similar C-glycosides of chrysin provide valuable

insights into its potential efficacy. The following table summarizes pertinent quantitative data.

Compound Assay Cell Line/Target Result

Chrysin-6-C-

fucopyranoside

Peroxisome

Proliferator-Activated

Receptor γ (PPARγ)

Luciferase Reporter

Assay

HEK293T EC₅₀ = 5.8 ± 0.7 µM

Chrysin
α-glucosidase

inhibitory activity
- IC₅₀ = 57.59 mg/mL[1]

Chrysin
Antiproliferative (MTT

assay)

MCF-7 (breast

cancer)

IC₅₀ = 19.5 µM (48h),

9.2 µM (72h)[2]

Chrysin

Prostaglandin E₂

(PGE₂) Production

Inhibition

Human whole blood IC₅₀ = 25.5 µM

Chrysin derivative

(CPD 6)

Nitric Oxide (NO)

Production Inhibition

RAW 264.7

macrophages
IC₅₀ = 3.613 µM[3]
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Isolation of Chrysin 6-C-Glucoside from Psidium
guajava
This protocol outlines a general method for the isolation of Chrysin 6-C-glucoside from the

leaves of Psidium guajava.

Extraction: The dried and powdered leaves are extracted with 95% ethanol.

Solvent Partitioning: The crude ethanol extract is then subjected to sequential partitioning

with solvents of increasing polarity.

Column Chromatography: The fraction containing flavonoid glycosides is separated using a

combination of chromatographic techniques. This typically involves:

Silica gel chromatography.

Macroporous resin (e.g., D101) chromatography.

Octadecylsilyl (ODS) column chromatography.

Sephadex LH-20 column chromatography.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification is achieved

using preparative HPLC to yield pure Chrysin 6-C-glucoside.

Structure Elucidation: The structure of the isolated compound is confirmed by

physicochemical and spectral data, including Mass Spectrometry (MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.
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Dried Psidium guajava Leaves

95% Ethanol Extraction

Solvent Partitioning

Column Chromatography
(Silica, D101, ODS, Sephadex LH-20)

Preparative HPLC

Purified Chrysin 6-C-glucoside

Structure Elucidation (MS, NMR)

Click to download full resolution via product page

Isolation workflow for Chrysin 6-C-glucoside.

Peroxisome Proliferator-Activated Receptor γ (PPARγ)
Luciferase Reporter Assay
This protocol describes a method to assess the activity of a compound on PPARγ, using

Chrysin-6-C-fucopyranoside as an example.
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Cell Culture and Transfection: Human embryonic kidney (HEK293T) cells are cultured in an

appropriate medium. The cells are then co-transfected with a PPARγ expression vector and

a luciferase reporter plasmid containing PPAR response elements.

Compound Treatment: Following transfection, cells are treated with various concentrations of

the test compound (e.g., Chrysin-6-C-fucopyranoside) or a known PPARγ agonist (e.g.,

rosiglitazone) as a positive control.

Luciferase Assay: After an incubation period, the cells are lysed, and the luciferase activity is

measured using a luminometer.

Data Analysis: The luciferase activity is normalized to a co-transfected control plasmid (e.g.,

β-galactosidase) to account for variations in transfection efficiency. The dose-response curve

is then plotted to determine the EC₅₀ value.
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HEK293T Cell Culture

Co-transfection with PPARγ
and Luciferase Reporter Plasmids

Treatment with Test Compound
(e.g., Chrysin-6-C-fucopyranoside)

Incubation

Cell Lysis

Luciferase Activity Measurement

Data Analysis and EC₅₀ Determination
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Inflammatory Stimulus
(e.g., TNF-α, IL-1β)

IKK

p-IκBα

Phosphorylation

IκBα-NF-κB Complex

NF-κB

Degradation of IκBα

Nucleus

Translocation

Transcription of
Pro-inflammatory Genes

Chrysin 6-C-glucoside
(inferred)

Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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